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Compound of Interest

Compound Name: GSK2556286

Cat. No.: B1650843

For researchers, scientists, and drug development professionals, the responsible disposal of
chemical compounds is paramount to ensuring laboratory safety and environmental protection.
This document provides a comprehensive guide to the proper disposal procedures for
GSK2556286, a novel antitubercular drug candidate.

Currently, a specific Safety Data Sheet (SDS) with detailed disposal instructions for
GSK2556286 is not publicly available. However, based on its chemical structure as a
substituted 4-aryloxypiperidine and available preclinical safety data, a cautious approach
treating it as a hazardous chemical waste is required.

Key Safety and Handling Information

GSK2556286 has been evaluated in single-dose and repeated-dose oral toxicity studies in
rats, dogs, and cynomolgus monkeys.[1][2] It is described as having an adequate safety profile
in two preclinical species.[1][2][3] Adverse systemic effects were observed in rats, but only at a
high dose of 1,000 mg/kg/day.[2][3]

Due to the lack of specific data on the ecotoxicity of GSK2556286, it should be handled as a
substance potentially harmful to aquatic life. Piperidine and its derivatives are often classified
as flammable, toxic, and corrosive. Therefore, all personnel handling GSK2556286 should
wear appropriate personal protective equipment (PPE), including safety goggles, chemical-
resistant gloves, and a lab coat.

Summary of Preclinical Safety Data for GSK2556286
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Parameter Finding Species

Rats, Dogs, Cynomolgus

Acute Toxicity Adequate safety profile
Monkeys
Adverse systemic effects
Repeated-Dose Toxicity limited to high-dose group Rats
(1,000 mg/kg/day)
o Not found to be a genotoxic ] o
Genotoxicity In vitro and in vivo assays
hazard
No acute cardiovascular,
Safety Pharmacology respiratory, or adverse Rats, Monkeys

neurobehavioral effects

Step-by-Step Disposal Protocol

The following procedures are based on general best practices for the disposal of hazardous
laboratory chemicals and piperidine derivatives. Always adhere to your institution's specific
waste management policies and local regulations.

1. Waste ldentification and Segregation:

» Treat all GSK2556286 waste as hazardous chemical waste. This includes pure compound,
solutions, contaminated labware (e.g., pipette tips, vials, gloves), and spill cleanup materials.

¢ Do not mix GSK2556286 waste with other waste streams such as non-hazardous trash,
sharps, or biohazardous waste.

2. Waste Collection and Containment:
e Solid Waste:

o Collect solid GSK2556286 waste in a dedicated, properly labeled, and sealable hazardous
waste container.

o The container should be made of a material compatible with the chemical.
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e Liquid Waste:

o Collect liguid waste containing GSK2556286 in a dedicated, leak-proof, and shatter-
resistant hazardous waste container.

o Ensure the container is clearly labeled with "Hazardous Waste," the chemical name
"GSK2556286," and any other required hazard symbols.

e Contaminated Sharps:

o Any sharps (e.g., needles, broken glass) contaminated with GSK2556286 must be
disposed of in a designated, puncture-resistant sharps container for hazardous chemical
waste.

3. Labeling and Storage:
o Clearly label all waste containers with the full chemical name: "GSK2556286 Waste."

« Indicate the primary hazards based on piperidine derivatives: "Flammable," "Toxic,"
"Corrosive."

o Store waste containers in a designated, well-ventilated, and secure area away from
incompatible materials.

4. Final Disposal:

» Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.

e Do not dispose of GSK2556286 down the drain or in the regular trash.

Disposal Workflow
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Step 1: Waste Identification & Segregation

GSK2556286 Waste Generated

El'reat as Hazardous Chemical Wast(a

(e 2

Gegregate from other waste streamsj

Step 2: Waste Collection & Containment
Solid Waste: Liquid Waste: Contaminated Sharps:
Dedicated, sealed container Leak-proof, shatter-resistant container Puncture-resistant container

Step 3: Labelvng & Storage

Label Container:
'GSK2556286 Waste'
'Flammable', ‘Toxic', 'Corrosive'

:

Store in Designated Area:
Ventilated & Secure

Step 4: Firgll Disposal

[Contact EHS for Pickup]
Proper Disposal by Licensed Contractor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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